6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H16N2O2S/c1-11-3-5-13(6-4-11)20-8-7-18-10-17-15-14(16(18)19)9-12(2)21-15/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: GLRGGFVWQNKZEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCN2C=NC3=C(C2=O)C=C(S3)C
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one, also known as TH287, is a small molecule inhibitor that targets the DNA damage response pathway. It is a promising drug candidate for the treatment of cancer, as it has shown efficacy in preclinical studies.

Mechanism of Action

6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one inhibits the activity of the ATR kinase by binding to a specific pocket in the kinase domain. This prevents ATR from phosphorylating its downstream targets, which are involved in DNA repair and cell cycle regulation. As a result, cancer cells are unable to repair DNA damage and undergo cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a potent antitumor effect in preclinical models of cancer. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy. This compound has a relatively low toxicity profile, which makes it an attractive drug candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one is its specificity for the ATR kinase. This makes it a valuable tool for studying the DNA damage response pathway and its role in cancer. However, one limitation of this compound is its relatively short half-life in vivo, which may limit its efficacy as a therapeutic agent.

Future Directions

There are several future directions for the development of 6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one as a cancer therapeutic. One direction is to optimize the pharmacokinetic properties of this compound to improve its efficacy in vivo. Another direction is to explore the potential of this compound in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, further research is needed to elucidate the molecular mechanisms underlying the antitumor effects of this compound, which may lead to the development of more effective cancer therapies.

Scientific Research Applications

6-methyl-3-[2-(4-methylphenoxy)ethyl]thieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied in preclinical models of cancer. It has been shown to inhibit the growth of various types of cancer cells, including breast, lung, and colon cancer cells. This compound works by inhibiting the activity of the ataxia telangiectasia and Rad3-related (ATR) kinase, which is a key component of the DNA damage response pathway. By inhibiting ATR, this compound prevents cancer cells from repairing DNA damage, leading to cell death.